1-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-(3-(methylthio)phenyl)urea

• IUPAC Name: 1-[2-[[2-methyl-6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-3-(3-methylsulfanylphenyl)urea
• InChI: InChI=1S/C19H23N7OS/c1-13-23-17(12-18(24-13)26-10-9-20-14(26)2)21-7-8-22-19(27)25-15-5-4-6-16(11-15)28-3/h4-6,9-12H,7-8H2,1-3H3,(H,21,23,24)(H2,22,25,27)
• InChI Key: MVOSTKKNRMVUNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CN=C2C)NCCNC(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C19H23N7OS
• Molecular Weight: 397.5 g/mol

Description

1-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-(3-(methylthio)phenyl)urea is a useful research compound. Its molecular formula is C19H23N7OS and its molecular weight is 397.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis of related compounds, focusing on their chemical properties and the processes to create them. Studies such as the synthesis and evaluation of antioxidant activity of some derivatives highlight the methods used to create compounds with potential antioxidant activities (George, Sabitha, Kumar, & Ravi, 2010). Similarly, research on the synthesis of imidazo[1,5-c]pyrimidine derivatives discusses procedures starting from basic components to prepare imidazopyrimidines with various substituents, showcasing the versatility and potential of these chemical frameworks (Wade, 1986).

Antibacterial Activity

The quest for new antibacterial agents has led to the investigation of compounds containing sulfonamido moieties. A study aimed at synthesizing new heterocyclic compounds suitable as antibacterial agents presented promising results, with several compounds showing high activities against bacteria (Azab, Youssef, & El-Bordany, 2013). This underscores the potential of such compounds in contributing to the development of new antibiotics or antibacterial materials.

Heterocyclic Compound Synthesis

The formation of heterocyclic compounds is a key area of interest in chemical research due to their applications in pharmaceuticals and materials science. Studies on reactions with ureas and isocyanates to form heterocyclic compounds, such as imidazolidinones and pyrimidinones, reveal the intricate processes and conditions necessary to create these complex molecules (Matsuda, Yamamoto, & Ishii, 1976). These findings not only add to the understanding of chemical reactivity but also open pathways to synthesizing novel compounds with potential application in various fields.